Cas no 941608-41-9 ( )
structure
Chemical and Physical Properties
Names and Identifiers
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- Acetamide, N-(2,3-difluoro-6-hydroxyphenyl)-
- 941608-41-9
- N-(2,3-Difluoro-6-Hydroxyphenyl)-Acetamide
- ACETAMIDE,N-(2,3-DIFLUORO-6-HYDROXYPHENYL)-
- SCHEMBL2892368
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- Inchi： InChI=1S/C8H7F2NO2/c1-4(12)11-8-6(13)3-2-5(9)7(8)10/h2-3,13H,1H3,(H,11,12)
- InChI Key： LVEATMSNJWXHOW-UHFFFAOYSA-N
- SMILES： CC(=O)NC1=C(C=CC(=C1F)F)O
Computed Properties
- Exact Mass: 187.04448479g/mol
- Monoisotopic Mass: 187.04448479g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 49.3Ų
Related Literature
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Xueying Zheng,Zhenyi Gu,Xuyang Liu,Zhongqiang Wang,Jiayun Wen,Xinglong Wu,Wei Luo,Yunhui Huang Energy Environ. Sci., 2020,13, 1788-1798
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3. BMIm HCO3: an ionic liquid with carboxylating properties. Synthesis of carbamate esters from amines†A. Di Nicola,A. Arcadi,L. Rossi New J. Chem., 2016,40, 9895-9898
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4. Borohydride intermediates pave the way for magnesium-catalysed enantioselective ketone reduction†Vladislav Vasilenko,Clemens K. Blasius,Hubert Wadepohl,Lutz H. Gade Chem. Commun., 2020,56, 1203-1206
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5. Can calculated harmonic vibrational spectra rationalize the structure of TiC-based nanoparticles?†Juan José Piñero,Francesc Viñes Phys. Chem. Chem. Phys., 2022,24, 778-785
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